![molecular formula C13H17BrN2O3S B4934062 4-bromo-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide CAS No. 5409-43-8](/img/structure/B4934062.png)
4-bromo-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide
Description
“4-bromo-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide” is a chemical compound with the molecular formula C13H17BrN2O3S . It has a molecular weight of 361.25468 .
Molecular Structure Analysis
The molecular structure of “4-bromo-N-[3-(2-oxo-1-pyrrolidinyl)propyl]benzenesulfonamide” consists of a benzenesulfonamide group attached to a pyrrolidinyl group via a propyl chain . The bromine atom is attached to the benzene ring .Scientific Research Applications
Neuroprotective Agent
This compound has been studied for its potential as a neuroprotective agent. It may have anti-neurotoxic potential, particularly in protecting against oxidative stress-induced neurotoxicity. This is crucial in conditions where oxidative stress leads to neurodegenerative diseases .
Acetylcholinesterase Inhibition
The compound has been evaluated for its ability to inhibit acetylcholinesterase (AchE) activity. AchE is an enzyme that hydrolyzes acetylcholine in the nervous system, and its inhibition can be significant in treating diseases like Alzheimer’s, where acetylcholine levels are affected .
Antioxidant Properties
Research suggests that 4-bromo-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzenesulfonamide may exhibit antioxidant properties. This is important in combating oxidative stress that can lead to cellular damage and a variety of chronic diseases .
Pharmacological Scaffold
The pyrazoline derivative structure of the compound provides a promising scaffold for the development of new drugs. Its heterocyclic chemical structure is valuable in the synthesis of drugs with various pharmacological activities .
Aquaculture Applications
There is evidence to suggest that this compound could have applications in aquaculture. For instance, it has been studied for its biological activities on rainbow trout alevins, which could have implications for fish health and disease management .
Biomarker for Oxidative Injury
The compound could be used in the assessment of oxidative injury in cells and tissues. It is associated with malondialdehyde (MDA) levels, a biomarker for oxidative stress, which is a critical factor in evaluating cellular damage .
properties
IUPAC Name |
4-bromo-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17BrN2O3S/c14-11-4-6-12(7-5-11)20(18,19)15-8-2-10-16-9-1-3-13(16)17/h4-7,15H,1-3,8-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCBSBBAAJDKCBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CCCNS(=O)(=O)C2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17BrN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60368592 |
Source
|
| Record name | 4-bromo-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60368592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5409-43-8 |
Source
|
| Record name | 4-bromo-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60368592 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine](/img/structure/B4933988.png)
![N-[3-(1H-indol-1-yl)propyl]-2-[5-(4-morpholinylmethyl)-1H-tetrazol-1-yl]acetamide](/img/structure/B4934005.png)
![3-benzyl-5-{3-[(2-chloro-6-fluorobenzyl)oxy]-4-methoxybenzylidene}-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4934006.png)
![2-chloro-N-[5-(5,7-dichloro-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide](/img/structure/B4934027.png)
![1-bromo-2-[3-(4-methoxyphenoxy)propoxy]-4,5-dimethylbenzene](/img/structure/B4934030.png)
![1-methyl-6-oxo-N-[(3-propyl-5-isoxazolyl)methyl]-1,4,5,6-tetrahydro-3-pyridazinecarboxamide](/img/structure/B4934051.png)
![N~1~-[2-(1-cyclohexen-1-yl)ethyl]-N~2~-cyclohexyl-N~2~-[(4-fluorophenyl)sulfonyl]glycinamide](/img/structure/B4934055.png)
![N-[2-(3-methylphenoxy)ethyl]-5-(4-methyl-1-piperazinyl)-2-nitroaniline](/img/structure/B4934072.png)
![(1S*,5R*)-6-{3-[(1-isopropyl-4-piperidinyl)oxy]-4-methoxybenzoyl}-1,3,3-trimethyl-6-azabicyclo[3.2.1]octane](/img/structure/B4934083.png)